2-(pent-4-en-1-yloxy)ethan-1-amine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-(pent-4-en-1-yloxy)ethan-1-amine hydrochloride” is a chemical compound with the CAS Number: 2155855-93-7 . It has a molecular weight of 165.66 .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C7H15NO.ClH/c1-2-3-4-6-9-7-5-8;/h2H,1,3-8H2;1H
. This code provides a standard way to encode the compound’s molecular structure. Physical and Chemical Properties Analysis
The compound has a molecular weight of 165.66 . Other physical and chemical properties such as melting point, boiling point, and solubility are not available in the sources I have access to.Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(pent-4-en-1-yloxy)ethan-1-amine hydrochloride involves the reaction of 4-penten-1-ol with ethylene oxide to form 2-(pent-4-en-1-yloxy)ethanol, which is then reacted with ammonia to form 2-(pent-4-en-1-yloxy)ethan-1-amine. The amine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "4-penten-1-ol", "ethylene oxide", "ammonia", "hydrochloric acid" ], "Reaction": [ "4-penten-1-ol is reacted with ethylene oxide in the presence of a catalyst to form 2-(pent-4-en-1-yloxy)ethanol.", "2-(pent-4-en-1-yloxy)ethanol is then reacted with ammonia in the presence of a catalyst to form 2-(pent-4-en-1-yloxy)ethan-1-amine.", "Finally, 2-(pent-4-en-1-yloxy)ethan-1-amine is reacted with hydrochloric acid to form the hydrochloride salt of the compound." ] } | |
CAS No. |
2155855-93-7 |
Molecular Formula |
C7H16ClNO |
Molecular Weight |
165.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.